Cas no 2377610-32-5 (5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole)
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole
-
- Inchi: 1S/C14H18BClN2O2/c1-13(2)14(3,4)20-15(19-13)12-10-8-9(16)6-7-11(10)18(5)17-12/h6-8H,1-5H3
- InChI Key: WQHRVDGSROIAFG-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(Cl)C=C2)C(B2OC(C)(C)C(C)(C)O2)=N1
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM560082-1g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole |
2377610-32-5 | 95%+ | 1g |
$444 | 2024-07-28 | |
| Chemenu | CM560082-5g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole |
2377610-32-5 | 95%+ | 5g |
$2426 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD483966-1g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole |
2377610-32-5 | 97% | 1g |
¥2667.0 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247749-1g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole |
2377610-32-5 | 98% | 1g |
¥8220 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247749-5g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole |
2377610-32-5 | 98% | 5g |
¥22080 | 2023-03-11 | |
| A2B Chem LLC | BA08084-1g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole |
2377610-32-5 | 98% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | BA08084-5g |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole |
2377610-32-5 | 98% | 5g |
$1075.00 | 2024-04-20 |
5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole
Comprehensive Overview of 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole (CAS No. 2377610-32-5)
The compound 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole (CAS No. 2377610-32-5) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an indazole core coupled with a dioxaborolane moiety, makes it a valuable intermediate in the synthesis of bioactive molecules and functional materials. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and organic electronics.
One of the most compelling aspects of 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The boronate ester group in this compound facilitates the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. This property aligns with the growing demand for sustainable chemistry and green synthesis methods, which are currently trending topics in scientific communities.
In the context of drug development, this compound's indazole scaffold is noteworthy due to its prevalence in pharmacologically active molecules. Indazole derivatives are known for their diverse biological activities, including kinase inhibition and anti-inflammatory effects. The incorporation of a chloro substituent and a methyl group further enhances its potential as a building block for targeted therapies. Recent studies have explored its utility in designing cancer therapeutics and neuroprotective agents, addressing some of the most pressing health challenges today.
From a materials science perspective, 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole offers intriguing possibilities for organic light-emitting diodes (OLEDs) and photovoltaic devices. The dioxaborolane group can improve electron transport properties, making it a candidate for next-generation optoelectronic materials. This aligns with the global push toward renewable energy and energy-efficient technologies, topics that dominate current scientific and industrial discourse.
The synthesis and characterization of 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its applications. Researchers often seek information on optimized synthetic routes and scalability, reflecting the compound's industrial relevance.
In summary, 5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole (CAS No. 2377610-32-5) is a versatile compound with broad applications in medicinal chemistry, materials science, and catalysis. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas aligned with global trends such as sustainable development and advanced healthcare solutions. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in innovative discoveries.
2377610-32-5 (5-Chloro-1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)